Cas no 523-94-4 (1,3-di-O-methylmyoinositol)

• Product Name: 1,3-di-O-methylmyoinositol
• CAS No: 523-94-4
• MF: C₈H₁₆O₆
• MW: 208.209043502808
• CID: 2034548
• PubChem ID: 21627888
• Update Time: 2025-04-21

1,3-di-O-methylmyoinositol Chemical and Physical Properties

Names and Identifiers

• 1,3-di-O-methylmyoinositol
• 1.3-Di-O-methyl-myo-inosit
• 1r.3c-Dimethoxy-cyclohexantetrol-(2c.4t.5c.6t)
• Dambonit
• dambonitol
• Dambonitol, 1,3-Di-O-Methylinosit
• Dambonite
• CHEBI:173588
• DTXSID601318426
• SCHEMBL12858900
• SCHEMBL4087933
• 523-94-4
• (1R,3S,4R,6S)-4,6-dimethoxycyclohexane-1,2,3,5-tetrol

• Inchi： 1S/C8H16O6/c1-13-7-4(10)3(9)5(11)8(14-2)6(7)12/h3-12H,1-2H3/t3?,4-,5+,6?,7+,8-
• InChI Key： MMCIFJWGSIWJLP-XAMPRYAMSA-N
• SMILES： O(C)[C@H]1[C@@H](C([C@@H]([C@H](C1O)OC)O)O)O

Computed Properties

• Exact Mass: 208.095
• Monoisotopic Mass: 208.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2
• XLogP3: -2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols